Cas no 339098-21-4 (ethyl 4-(2,5-dichlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate)

• Product Name: ethyl 4-(2,5-dichlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate
• CAS No: 339098-21-4
• MF: C₁₉H₁₇Cl₂NO₂S
• MW: 394.314781904221
• CID: 6786940
• PubChem ID: 3765313
• Update Time: 2025-10-31

ethyl 4-(2,5-dichlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8H-424S
• ethyl 4-[(2,5-dichlorophenyl)methyl]-3-methyl-1,4-benzothiazine-2-carboxylate
• ethyl 4-[(2,5-dichlorophenyl)methyl]-3-methyl-4H-1,4-benzothiazine-2-carboxylate
• ethyl 4-(2,5-dichlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate
• ethyl4-[(2,5-dichlorophenyl)methyl]-3-methyl-4H-1,4-benzothiazine-2-carboxylate
• AKOS005103000
• HMS573I14
• Bionet1_001852
• 339098-21-4

• Inchi： 1S/C19H17Cl2NO2S/c1-3-24-19(23)18-12(2)22(16-6-4-5-7-17(16)25-18)11-13-10-14(20)8-9-15(13)21/h4-10H,3,11H2,1-2H3
• InChI Key： HMLTYFPBBDWZAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CN1C(C)=C(C(=O)OCC)SC2C=CC=CC1=2)Cl

Computed Properties

• Exact Mass: 393.0357053g/mol
• Monoisotopic Mass: 393.0357053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 54.8Ų

Additional information on ethyl 4-(2,5-dichlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate

Comprehensive Overview of Ethyl 4-(2,5-Dichlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate (CAS No. 339098-21-4)

Ethyl 4-(2,5-dichlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate (CAS No. 339098-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This benzothiazine derivative features a dichlorobenzyl moiety, which contributes to its distinct chemical behavior and reactivity. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to interact with various biological targets.

The compound's molecular structure combines a benzothiazine core with an ester functional group, making it a versatile intermediate in organic synthesis. Its CAS number 339098-21-4 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science. Recent studies highlight its potential in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutic solutions. The ethyl carboxylate group further enhances its solubility, facilitating its use in formulation development.

In the context of green chemistry, ethyl 4-(2,5-dichlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate has been explored for its compatibility with sustainable synthesis methods. This aligns with the increasing focus on eco-friendly chemical processes and reduced environmental impact. Laboratories worldwide are investigating its catalytic applications and reaction optimization, addressing common queries about its stability and yield improvement under varying conditions.

The compound's spectroscopic properties, including NMR and IR data, are well-documented, aiding in its identification and purity assessment. Its X-ray crystallography studies reveal a well-defined molecular packing, which is crucial for understanding its solid-state behavior. These characteristics make it a subject of interest in computational chemistry and molecular modeling, where researchers simulate its interactions for virtual screening campaigns.

From an industrial perspective, CAS 339098-21-4 is often discussed in patents related to crop protection and veterinary medicine, addressing the need for safer and more effective agrochemicals. Its structure-activity relationship (SAR) studies are frequently cited in journals, offering insights into how minor modifications can enhance its efficacy. This has led to a surge in searches for its synthetic protocols and derivative libraries.

As the scientific community continues to explore heterocyclic compounds, ethyl 4-(2,5-dichlorobenzyl)-3-methyl-4H-1,4-benzothiazine-2-carboxylate remains a key candidate for interdisciplinary research. Its balance of lipophilicity and electronic effects makes it a valuable tool for medicinal chemists aiming to optimize drug-like properties. Future directions may include its integration into high-throughput screening platforms and combinatorial chemistry approaches.